Cas no 67023-81-8 (Ohchinin acetate)

Ohchinin acetate structure

Product Name:Ohchinin acetate

CAS No:67023-81-8

MF:C₃₈H₄₄O₉

MW:644.75057220459

CID:837313

PubChem ID:52952322

Update Time:2025-04-19

Ohchinin acetate Chemical and Physical Properties

Names and Identifiers

- Ohchinin acetate
- [ "" ]
- HY-N3150
- [(1R,2S,4R,6R,9R,10R,11R,12S,14R,15R,18R)-14-acetyloxy-6-(furan-3-yl)-10-(2-methoxy-2-oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadec-7-en-12-yl] (E)-3-phenylprop-2-enoate
- (2aR,3R,5S,5aR,6R,6aR,8R,9aR,10aS,10bR,10cR)-3-(acetyloxy)-8-(furan-3-yl)-6-(2-methoxy-2-oxoethyl)-2a,5a,6a,7-tetramethyl-2a,4,5,5a,6,6a,8,9,9a,10a,10b,10c-dodecahydro-2H,3H-cyclopenta[d]naphtho[2,3-b:1,8-b'c']difuran-5-yl (2E)-3-phenylprop-2-enoate
- FS-8941
- Q27135765
- 67023-81-8
- CHEMBL1774399
- AKOS040762139
- CS-0023372
- CHEBI:67308
- (2aR,3R,5S,5aR,6R,6aR,8R,9aR,10aS,10bR,10cR)-3-(acetyloxy)-8-(furan-3-yl)-6-(2-methoxy-2-oxoethyl)-2a,5a,6a,7-tetramethyl-2a,4,5,5a,6,6a,8,9,9a,10a,10b,10c-dodecahydro-2H,3H-cyclopenta(d)naphtho(2,3-b:1,8-b'c')difuran-5-yl (2E)-3-phenylprop-2-enoate
- DA-66314
- ((1R,2S,4R,6R,9R,10R,11R,12S,14R,15R,18R)-14-acetyloxy-6-(furan-3-yl)-10-(2-methoxy-2-oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo(9.6.1.02,9.04,8.015,18)octadec-7-en-12-yl) (E)-3-phenylprop-2-enoate
- Inchi： 1S/C38H44O9/c1-21-25(24-14-15-43-19-24)16-26-32(21)38(5)27(17-31(41)42-6)37(4)29(47-30(40)13-12-23-10-8-7-9-11-23)18-28(45-22(2)39)36(3)20-44-33(34(36)37)35(38)46-26/h7-15,19,25-29,33-35H,16-18,20H2,1-6H3/b13-12+/t25-,26-,27-,28-,29+,33-,34+,35-,36-,37+,38-/m1/s1
- InChI Key： JYFHWXOCTSBEPC-CUNMOGCISA-N
- SMILES： O1C[C@]2(C)[C@@H](C[C@@H]([C@]3(C)[C@@H](CC(=O)OC)[C@]4(C)C5=C(C)[C@H](C6=COC=C6)C[C@H]5O[C@@H]4[C@H]1[C@H]32)OC(/C=C/C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

Exact Mass: 644.299
Monoisotopic Mass: 644.299
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 47
Rotatable Bond Count: 10
Complexity: 1330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 111A^2
XLogP3: 4.8

Experimental Properties

Color/Form: Powder
Density: 1.3±0.1 g/cm3
Boiling Point: 694.3±55.0 °C at 760 mmHg
Flash Point: 373.7±31.5 °C
Vapor Pressure: 0.0±2.2 mmHg at 25°C

Ohchinin acetate Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Ohchinin acetate Pricemore >>

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TargetMol Chemicals	TN4698-1 mg	Ohchinin acetate	67023-81-8	98%	1mg	￥ 1,520	2023-07-10
TargetMol Chemicals	TN4698-1 mL * 10 mM (in DMSO)	Ohchinin acetate	67023-81-8	98%	1 mL * 10 mM (in DMSO)	￥ 5360	2023-09-15
TargetMol Chemicals	TN4698-1mg	Ohchinin acetate	67023-81-8		1mg	￥ 1520	2024-07-19
TargetMol Chemicals	TN4698-1 ml * 10 mm	Ohchinin acetate	67023-81-8		1 ml * 10 mm	￥ 5360	2024-07-19